1-(1-ethyl-5-(3-((furan-2-ylmethyl)amino)-2-hydroxypropoxy)-2-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-[1-ethyl-5-[3-(furan-2-ylmethylamino)-2-hydroxypropoxy]-2-methylindol-3-yl]ethanone
• InChI: InChI=1S/C21H26N2O4/c1-4-23-14(2)21(15(3)24)19-10-17(7-8-20(19)23)27-13-16(25)11-22-12-18-6-5-9-26-18/h5-10,16,22,25H,4,11-13H2,1-3H3
• InChI Key: VDBQJTUXPDSCJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=C1C=CC(=C2)OCC(CNCC3=CC=CO3)O)C(=O)C)C
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

1-(1-ethyl-5-(3-((furan-2-ylmethyl)amino)-2-hydroxypropoxy)-2-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Chemical Synthesis and Anticancer Properties : Derivatives of furan, including compounds with structural similarity to the requested molecule, have been synthesized and evaluated for their biological activities. For instance, derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate showed potent biological activity against cancer cell lines and bacteria (Weerachai Phutdhawong et al., 2019).
• Photoinduced Oxidative Annulation : Research on the oxidative annulation of furan derivatives highlights the potential for creating polyheterocyclic compounds with applications in medicinal chemistry (Jin Zhang et al., 2017).

Antimicrobial and Antitubercular Activity

• Antimicrobial and Antitubercular Agents : Compounds incorporating the furan nucleus, such as chalcones and pyrazoline derivatives, have been synthesized and shown to possess significant antibacterial, antifungal, and antitubercular activities (D. Bhoot et al., 2011).

Photochromic Properties and Optical Applications

• Photochromic Compounds : Studies on fulgides based on furan derivatives demonstrate their potential use in optical data storage and molecular switches, showcasing the diverse applications of furan-based compounds in materials science (S. K. Balenko et al., 2006).

Antifungal and DNA Topoisomerase Inhibition

• Antifungal Activity and DNA Topoisomerase Inhibition : Novel benzofurans derived from natural sources have shown potent inhibitory activity against DNA topoisomerases, suggesting potential therapeutic applications in cancer treatment (Yeun-Kyung Lee et al., 2007).

Synthetic Methodologies and Chemical Reactions

• Research on the synthesis and characterization of indole-based compounds, including oxadiazoles with antimicrobial activity, illustrates the versatility of furan and its derivatives in synthesizing bioactive molecules (L. Nagarapu & Upendra Pingili, 2014).